1,3-Indandione, 2-hydroxy-2-methylthio-

• CAS No.: 5813-25-2
• Molecular Formula: C10H8O3S
• Molecular Weight: 208.24 g/mol
• IUPAC Name: 2-hydroxy-2-methylsulfanylindene-1,3-dione
• InChI: InChI=1S/C10H8O3S/c1-14-10(13)8(11)6-4-2-3-5-7(6)9(10)12/h2-5,13H,1H3
• InChI Key: NEACRYAKYIBGSK-UHFFFAOYSA-N
• Canonical SMILES: CSC1(C(=O)C2=CC=CC=C2C1=O)O

Description

1,3-Indandione is a bicyclic diketone structure featuring two carbonyl groups at positions 1 and 3 of the indane ring system. The derivative 2-hydroxy-2-methylthio-1,3-indandione introduces a hydroxyl (-OH) and methylthio (-SCH₃) group at the 2-position, altering its chemical reactivity and biological activity.

Comparison with Similar Compounds

Research Findings and Gaps

• Dye Chemistry: Sulfonated indandiones in Quinoline Yellow exhibit absorbance maxima at ~420 nm, with detection limits of 4 mg/kg via UV-Vis.
• Rodenticides: Chlorophacinone’s efficacy relies on its vitamin K antagonism, with LD₅₀ values in rodents <1 mg/kg.
• Unresolved Aspects : The biological activity, environmental persistence, and synthetic scalability of 2-hydroxy-2-methylthio-1,3-indandione remain unstudied.

Q & A

Q. What synthetic methodologies are commonly employed for preparing 1,3-indandione derivatives, and how do reaction conditions influence yield and purity?

Answer: 1,3-Indandione derivatives are typically synthesized via condensation reactions. For example, dimethyl phthalate and methyl ketones react in the presence of sodium amide (NaNH₂) in anhydrous solvents like ethanol or THF . Key factors include:

• Catalyst selection : Sodium amide ensures deprotonation and facilitates nucleophilic attack.
• Temperature control : Reflux conditions (~80°C) optimize reaction rates while minimizing side products.
• Solvent choice : Polar aprotic solvents (e.g., THF) enhance solubility of intermediates.

Q. Example protocol :

Step	Reagents/Conditions	Purpose	Yield Range
1	Dimethyl phthalate + methyl ketone	Core scaffold formation	60-75%
2	NaNH₂ in THF, reflux	Cyclization and stabilization	-
3	Ethanol recrystallization	Purification	90-95% purity

Data contradiction : While NaNH₂ is standard, alternative bases (e.g., KOtBu) may improve yields in sterically hindered systems .

Q. How can researchers validate the structural integrity of 1,3-indandione derivatives post-synthesis?

Answer: Multi-technique characterization is critical:

• NMR spectroscopy :
  • ¹H NMR : Look for aromatic protons (δ 7.0–8.5 ppm) and thiomethyl groups (δ 2.5–3.0 ppm) .
  • ¹³C NMR : Carbonyl carbons (δ 180–200 ppm) confirm the indandione core .
• Mass spectrometry (MS) : High-resolution MS (HRMS) verifies molecular ion peaks (e.g., [M+H]⁺) with <5 ppm error .
• Elemental analysis : C/H/N/S ratios must align with theoretical values (e.g., ±0.3% tolerance) .

Q. Example data :

Compound	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)	HRMS (m/z)
2-Hydroxy-2-methylthio-1,3-indandione	7.25–7.80 (m, 4H, Ar-H), 2.95 (s, 3H, SCH₃)	195.2 (C=O), 45.1 (SCH₃)	235.0521 [M+H]⁺

Q. What are the stability profiles of 1,3-indandione derivatives under varying storage conditions?

Answer: Stability depends on substituents and environment:

• Light sensitivity : Thiomethyl groups may oxidize to sulfoxides under UV light; store in amber vials .
• Temperature : Derivatives decompose above 150°C; refrigerated storage (4°C) recommended for long-term stability .
• Solvent compatibility : Avoid protic solvents (e.g., water, methanol) to prevent hydrolysis; use anhydrous DMSO or acetonitrile .

Advanced Research Questions

Q. How do electron-withdrawing/donating substituents on the indandione core influence reactivity in nucleophilic addition reactions?

Answer: Substituents modulate electrophilicity of the carbonyl groups:

• Electron-withdrawing groups (e.g., -NO₂) : Increase electrophilicity, accelerating nucleophilic attack (e.g., amine additions) .
• Electron-donating groups (e.g., -OCH₃) : Reduce reactivity, requiring harsher conditions (e.g., Lewis acids like BF₃·Et₂O) .

Q. Experimental design :

• Compare reaction rates of substituted derivatives with a model nucleophile (e.g., benzylamine) via kinetic studies.
• Monitor progress via HPLC or in-situ IR spectroscopy (C=O peak attenuation).

Q. What mechanistic pathways explain the formation of byproducts during 1,3-indandione derivatization?

Answer: Common byproducts arise from:

• Over-alkylation : Excess alkylating agents (e.g., methyl iodide) lead to di- or tri-substituted products. Mitigate via slow reagent addition .
• Oxidation : Thiomethyl (-SCH₃) groups oxidize to sulfoxides (-SOCH₃) in aerobic conditions. Use inert atmospheres (N₂/Ar) .

Q. Case study :

• In the synthesis of 2-hydroxy-2-methylthio-1,3-indandione, trace sulfoxide formation (δ 3.2–3.5 ppm in ¹H NMR) indicates oxidation during workup .

Q. How can computational chemistry (e.g., DFT) predict the biological activity of 1,3-indandione derivatives?

Answer:

• Docking studies : Model interactions with target enzymes (e.g., vitamin K epoxide reductase for anticoagulant activity) .
• QSAR models : Correlate substituent properties (Hammett σ, logP) with bioactivity data from rodenticide studies .

Q. Example workflow :

Optimize geometry using B3LYP/6-31G(d).

Calculate electrostatic potential maps to identify nucleophilic/electrophilic regions.

Validate predictions with in vitro enzyme inhibition assays .

Q. What analytical strategies resolve contradictions in reported toxicity data for 1,3-indandione-based rodenticides?

Answer:

• Metabolite profiling : Use LC-MS/MS to identify species-specific metabolites (e.g., hydroxylated derivatives in rats vs. mice) .
• Dose-response studies : Compare LD₅₀ values across controlled exposure protocols to isolate confounding variables (e.g., diet, age) .

Key finding : Discrepancies in LD₅₀ values (e.g., 0.5–2.0 mg/kg in rats) may stem from differences in metabolic enzyme expression .